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Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B12373945 Get Quote

Essential Safety and Handling Guide for (1R)-
AZD-1480
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of (1R)-AZD-
1480, a potent kinase inhibitor. The following procedures are designed to ensure the safety of

laboratory personnel and to provide a clear plan for operational workflow and compliant

disposal. Given the hazardous nature of this compound, strict adherence to these guidelines is

imperative.

I. Hazard Identification and Safety Precautions
(1R)-AZD-1480 is the chiral isomer of AZD-1480, an ATP-competitive inhibitor of JAK1 and

JAK2 kinases.[1] Due to its potency and hazardous properties, it must be handled with extreme

care.

GHS Hazard Classification:

A Safety Data Sheet (SDS) for the racemate, AZD-1480, provides the following GHS hazard

classifications, which should be applied to (1R)-AZD-1480:

Acute Toxicity - Oral, Category 3 (H301): Toxic if swallowed.[2]
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Reproductive Toxicity, Category 2 (H361): Suspected of damaging fertility or the unborn

child.[2]

Specific Target Organ Toxicity, Repeated Exposure, Category 1 (H372): Causes damage to

organs through prolonged or repeated exposure.[2]

Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.

Immediate Safety Measures:

Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Seek immediate medical

attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately wash with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the recommended PPE for handling (1R)-AZD-1480.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or

N95/FFP3 Respirator

A PAPR is highly

recommended for operations

with a high risk of aerosol or

dust generation. For lower-risk

activities, a properly fit-tested

N95 or FFP3 respirator should

be used.

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The outer pair

should be changed

immediately upon

contamination and at regular

intervals.

Body Protection
Disposable Coveralls or Lab

Coat

A disposable, low-linting

coverall (e.g., Tyvek) is

recommended. At a minimum,

a dedicated, disposable lab

coat worn over personal

clothing is required.

Eye Protection
Chemical Splash Goggles and

Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn over the

goggles for added protection,

especially when handling

liquids.

Foot Protection Shoe Covers

Disposable shoe covers must

be worn in the designated

handling area and removed

before exiting.
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III. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling potent compounds like (1R)-AZD-1480.

A. Preparation and Weighing:

Designated Area: All handling of (1R)-AZD-1480 powder must be conducted in a designated

area, such as a certified chemical fume hood, a ducted balance safety enclosure, or a glove

box.

Decontamination: Before starting, ensure that a validated decontamination solution is readily

available in the work area.

Waste Setup: Prepare labeled, sealed waste containers for all types of waste that will be

generated (solid, liquid, sharps).

PPE Donning: Put on all required PPE in the correct order in an anteroom or designated

clean area before entering the handling area.

Weighing: Use a dedicated, calibrated analytical balance within the containment enclosure.

Handle the powder with care to minimize dust generation. Use tools such as micro-spatulas

for transfer.

B. Solution Preparation:

Solubility: (1R)-AZD-1480 is soluble in DMSO at approximately 100 mg/mL (with the need for

ultrasonication) and in ethanol at approximately 50 mg/mL.[1][3] It is sparingly soluble in

aqueous buffers.[3]

Procedure: To prepare an aqueous solution, first dissolve the compound in a minimal amount

of the appropriate organic solvent (e.g., DMSO or ethanol) before diluting with the aqueous

buffer.[3] Do not store aqueous solutions for more than one day.[3]

Containment: All solution preparation should be performed within the designated

containment area.
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C. Post-Handling and Decontamination:

Surface Decontamination: Thoroughly decontaminate all surfaces and equipment used

during the handling process with an appropriate cleaning agent.

PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-

contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

IV. Disposal Plan
All waste generated from handling (1R)-AZD-1480 must be treated as hazardous waste.

A. Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including gloves, bench paper, pipette tips,

and vials, in a dedicated, clearly labeled hazardous waste container.[4] This waste should be

double-bagged.[4]

Liquid Waste: Collect all solutions containing (1R)-AZD-1480 in a dedicated, compatible, and

leak-proof container. Do not discharge any (1R)-AZD-1480 waste down the drain. The EPA

has a strict prohibition on the sewering of hazardous pharmaceutical waste.[5][6]

Sharps Waste: Any sharps contaminated with (1R)-AZD-1480 must be disposed of in a

designated cytotoxic sharps container.[7]

B. Storage and Disposal:

Store all hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a certified hazardous waste disposal company. All disposal must comply with

federal, state, and local regulations.[8]

V. Quantitative Data Summary
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Parameter Value

Molecular Weight 348.77 g/mol [1]

Solubility

DMSO: ~100 mg/mL (requires sonication)

[1]Ethanol: ~50 mg/mL[3]DMF: ~30

mg/mL[3]Ethanol:PBS (pH 7.2) (1:1): ~0.5

mg/mL[3]

Storage (Solid)

Store at 4°C, protected from light for short-term

storage.[1] For long-term storage, -20°C is

recommended.[3]

Storage (In Solution)

Stock solutions can be stored at -20°C for

several months.[1] Aqueous solutions should not

be stored for more than one day.[3]

GHS Hazard Codes

H301 (Toxic if swallowed)[2]H361 (Suspected of

damaging fertility or the unborn child)[2]H372

(Causes damage to organs through prolonged

or repeated exposure)[2]

VI. Experimental Protocol: In Vitro Kinase Assay
The following is a representative protocol for an in vitro kinase assay to determine the inhibitory

activity of (1R)-AZD-1480 against a target kinase. This protocol is for informational purposes

and should be adapted to specific laboratory conditions and target kinases.

Materials:

Recombinant target kinase

(1R)-AZD-1480 stock solution (in DMSO)

Kinase assay buffer (e.g., 50 mM HEPES pH 7.3, 1 mM DTT, 0.01% Tween-20, 50 µg/mL

BSA, 10 mM MgCl₂)[9]

ATP solution
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Peptide substrate

96-well assay plates

Plate reader for detection (e.g., luminescence, fluorescence)

Procedure:

Compound Dilution: Prepare a serial dilution of (1R)-AZD-1480 in the kinase assay buffer.

Enzyme and Substrate Preparation: Dilute the recombinant kinase and peptide substrate to

their final concentrations in the kinase assay buffer.

Assay Reaction: a. Add the diluted (1R)-AZD-1480 or vehicle control (DMSO) to the wells of

the assay plate. b. Add the diluted enzyme to each well and incubate for a pre-determined

time at room temperature to allow for inhibitor binding. c. Initiate the kinase reaction by

adding the ATP and substrate solution to each well.

Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time

(e.g., 60 minutes).

Detection: Stop the reaction and measure the kinase activity using an appropriate detection

method (e.g., luminescence-based assay to quantify remaining ATP).

Data Analysis: Calculate the percent inhibition for each concentration of (1R)-AZD-1480 and

determine the IC₅₀ value by fitting the data to a dose-response curve.

VII. Visual Workflow for Safe Handling of (1R)-AZD-
1480
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Caption: Workflow for the safe handling of (1R)-AZD-1480 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.glpbio.com [file.glpbio.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. caymanchem.com [caymanchem.com]

4. Practical Recommendations for the Manipulation of Kinase Inhibitor Formulations to Age-
Appropriate Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

5. Healthcare Environmental Resource Center (HERC) [hercenter.org]

6. hazardouswasteexperts.com [hazardouswasteexperts.com]

7. edu.cdhb.health.nz [edu.cdhb.health.nz]

8. osha.gov [osha.gov]

9. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling (1R)-AZD-
1480]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373945#personal-protective-equipment-for-
handling-1r-azd-1480]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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